Cas no 1824327-97-0 (4,4-Difluoro-2-hydroxypentanoic acid)

• Product Name: 4,4-Difluoro-2-hydroxypentanoic acid
• CAS No: 1824327-97-0
• MF: C₅H₈F₂O₃
• MW: 154.112029075623
• CID: 5792132
• PubChem ID: 21594435
• Update Time: 2023-12-26

4,4-Difluoro-2-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2-hydroxypentanoic acid
• EN300-1938304
• 1824327-97-0
• Pentanoic acid, 4,4-difluoro-2-hydroxy-
• 4,4-Difluoro-2-hydroxypentanoic acid

• Inchi： 1S/C5H8F2O3/c1-5(6,7)2-3(8)4(9)10/h3,8H,2H2,1H3,(H,9,10)
• InChI Key： IXLBYVWJCOZXIQ-UHFFFAOYSA-N
• SMILES： FC(C)(CC(C(=O)O)O)F

Computed Properties

• Exact Mass: 154.04415044g/mol
• Monoisotopic Mass: 154.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 291.6±35.0 °C(Predicted)
• pka: 3.61±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids